Cas no 1592528-24-9 (5-amino-1-2-(ethylsulfanyl)ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-2-(ethylsulfanyl)ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1592528-24-9
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5851832
• PubChem ID: 116095468
• Update Time: 2025-05-26

5-amino-1-2-(ethylsulfanyl)ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-2-(ethylsulfanyl)ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-amino-1-[2-(ethylsulfanyl)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1592528-24-9
• EN300-1106187

• Inchi： 1S/C8H13N3O2S/c1-2-14-4-3-11-5-6(9)7(12)10-8(11)13/h5H,2-4,9H2,1H3,(H,10,12,13)
• InChI Key： PTLKZPIVHXXXTN-UHFFFAOYSA-N
• SMILES： S(CC)CCN1C(NC(C(=C1)N)=O)=O

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų

Additional information on 5-amino-1-2-(ethylsulfanyl)ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-(2-(Ethylsulfanyl)ethyl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound 5-amino-1-(2-(ethylsulfanyl)ethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number 1592528-24-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidine diones, which are known for their structural versatility and functional diversity. The presence of the amino group at position 5 and the ethylsulfanyl substituent at position 1 introduces unique electronic and steric properties to the molecule, making it a subject of interest for researchers.

Recent studies have highlighted the importance of tetrahydropyrimidine diones in drug design due to their ability to act as scaffolds for bioactive molecules. The 5-amino group in this compound is particularly significant as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity. Additionally, the ethylsulfanyl substituent introduces sulfur-based interactions, further enhancing the molecule's potential for biological activity.

The synthesis of 5-amino-1-(2-(ethylsulfanyl)ethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been optimized through various routes, including condensation reactions and cyclization processes. Researchers have explored the use of different reagents and reaction conditions to achieve high yields and purity levels. These advancements in synthetic methodology have made the compound more accessible for further studies.

In terms of pharmacological applications, this compound has shown promise in several areas. For instance, its ability to modulate enzyme activity has been explored in the context of anti-inflammatory and antiproliferative effects. Recent findings suggest that it may inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

Beyond pharmacology, the compound has also been investigated for its role in biochemistry and material science. Its structural features make it a suitable candidate for studying sulfur-containing biomolecules and their interactions with biological systems. Furthermore, its stability under various conditions has led to its consideration in the development of novel materials with specific electronic properties.

The CAS number 1592528-24-9 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers can easily reference and retrieve information about its properties and applications from global repositories such as PubChem and ChemSpider.

In conclusion, 5-amino-1-(2-(ethylsulfanyl)ethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a valuable addition to the arsenal of compounds being studied for their potential in medicine and beyond. With ongoing research uncovering new insights into its structure-function relationships and biological activities, this compound continues to be a focal point for scientific exploration.